Cas no 2171729-78-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid
• CAS No: 2171729-78-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6607314
• PubChem ID: 165747829
• Update Time: 2025-05-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-methoxybutyl)carbamoyl]butanoic acid
• EN300-1504334
• 2171729-78-3

• Inchi： 1S/C25H30N2O6/c1-32-15-7-6-14-26-24(30)22(12-13-23(28)29)27-25(31)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： VDXRIFGBXTZIGV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCOC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic Acid (CAS No. 2171729-78-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid, identified by its CAS number 2171729-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential utility in the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The molecular structure of this compound is characterized by a combination of functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests a high degree of structural complexity, which often correlates with enhanced binding affinity and selectivity in biological systems. This moiety is derived from fluorene, a well-known scaffold in medicinal chemistry due to its rigidity and ability to interact favorably with biological targets.

Additionally, the compound features a 4-methoxybutyl side chain, which introduces a hydrophobic region that can influence solubility and metabolic stability. The carbamoyl group at the 4-position further enhances the molecule's potential as a pharmacophore, providing multiple interaction points with biological receptors. The carboxylic acid functionality at the end of the molecule allows for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs), which are critical in many disease pathways but are often challenging to target with small molecules. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid make it a promising candidate for such applications. Specifically, the fluorene moiety can serve as a scaffold for designing molecules that interact with hydrophobic pockets within protein targets, while the methoxybutyl group can help optimize pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The ability to design molecules that selectively inhibit specific kinases without affecting others is crucial for developing effective therapeutics. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid make it an attractive starting point for such endeavors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with higher precision. By leveraging these tools, scientists have been able to optimize the structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid to enhance its binding affinity and selectivity. For instance, modifications to the fluorene moiety have been shown to improve interactions with target proteins, while adjustments to the methoxybutyl group can enhance solubility and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include the introduction of the fluorene derivative, followed by functional group transformations such as carbamoylation and alkylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct complex molecular frameworks efficiently.

In terms of biological activity, preliminary studies suggest that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid exhibits promising properties as an inhibitor of certain kinases. These findings are based on both computational modeling and experimental assays conducted in vitro. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these early results are encouraging and warrant further investigation.

The development of novel drug candidates is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, the structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methoxybutyl)carbamoylbutanoic acid offer several advantages that may mitigate these issues. For example, the presence of polar functional groups can enhance solubility in aqueous environments, while metabolic stability can be improved by incorporating protective groups during synthesis.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to explore its potential in treating various diseases by targeting specific biological pathways. Additionally, efforts are underway to develop derivatives with improved pharmacological properties through structure-based drug design approaches. These endeavors hold promise for advancing our understanding of molecular interactions and developing more effective therapeutic strategies.